1-Bromo-3-(3,3-difluorocyclobutyl)benzene
Overview
Description
1-Bromo-3-(3,3-difluorocyclobutyl)benzene is a chemical compound with the molecular formula C10H9BrF2 . It has a molecular weight of 247.08 .
Molecular Structure Analysis
The InChI code for 1-Bromo-3-(3,3-difluorocyclobutyl)benzene is 1S/C10H9BrF2/c11-9-3-1-2-7(4-9)8-5-10(12,13)6-8/h1-4,8H,5-6H2 . This code provides a specific description of the molecule’s structure, including the positions of the bromine and fluorine atoms.Physical And Chemical Properties Analysis
The compound has a molecular weight of 247.08 . It’s recommended to be stored at ambient temperature .Scientific Research Applications
Synthesis and Chemical Reactions
- 1-Bromo-3-(3,3-difluorocyclobutyl)benzene and similar compounds have been utilized in various chemical reactions, including Diels–Alder reactions, which are used for synthesizing ortho-CF2Br-substituted biaryls. This application highlights its role in complex organic synthesis processes (Muzalevskiy et al., 2009).
Organometallic Synthesis
- Derivatives of 1-Bromo-3-(3,3-difluorocyclobutyl)benzene, such as 1-Bromo-3,5-bis(trifluoromethyl)benzene, have been identified as versatile starting materials in organometallic synthesis. These compounds provide a pathway for synthesizing various organometallic intermediates, which are crucial in many synthetic processes (Porwisiak & Schlosser, 1996).
Material Science and Nanotechnology
- Certain bromo-substituted benzenes, including variants of 1-Bromo-3-(3,3-difluorocyclobutyl)benzene, are precursors for the synthesis of planar graphene nanoribbons. This is significant in material science and nanotechnology, particularly in the development of advanced materials with controlled edge morphology (Patil et al., 2012).
Synthetic Chemistry
- In synthetic chemistry, sterically hindered aryl bromides, including 1-Bromo-2,3,5,6-tetrakis(3-pentyl)benzene, a compound similar to 1-Bromo-3-(3,3-difluorocyclobutyl)benzene, have been synthesized and studied. These compounds exhibit interesting behaviors, such as the presence of rotational isomers and conversion to corresponding aryllithiums (Steele, Micha‐Screttas, & Screttas, 2004).
Safety and Hazards
properties
IUPAC Name |
1-bromo-3-(3,3-difluorocyclobutyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrF2/c11-9-3-1-2-7(4-9)8-5-10(12,13)6-8/h1-4,8H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJPPMYUYZKVEGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(F)F)C2=CC(=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrF2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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